Cas no 2387365-85-5 (Naphthalene, 8-bromo-1-chloro-2-fluoro-)

• Product Name: Naphthalene, 8-bromo-1-chloro-2-fluoro-
• CAS No: 2387365-85-5
• MF: C₁₀H₅BrClF
• MW: 259.502104520798
• CID: 5213878
• Update Time: 2025-08-04

Naphthalene, 8-bromo-1-chloro-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 8-bromo-1-chloro-2-fluoro-
• 8-bromo-1-chloro-2-fluoronaphthalene

• Inchi： 1S/C10H5BrClF/c11-7-3-1-2-6-4-5-8(13)10(12)9(6)7/h1-5H
• InChI Key： OOEXJYLLEFODSH-UHFFFAOYSA-N
• SMILES： C1(Cl)=C2C(C=CC=C2Br)=CC=C1F

Additional information on Naphthalene, 8-bromo-1-chloro-2-fluoro-

Introduction to 8-Bromo-1-Chloro-2-Fluoro-Naphthalene (CAS No. 2387365-85-5)

8-Bromo-1-Chloro-2-Fluoro-Naphthalene (CAS No. 2387365-85-5) is a multifunctional halogenated naphthalene derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by the presence of bromine, chlorine, and fluorine atoms at specific positions on the naphthalene ring, which endow it with a diverse range of reactivity and functional versatility.

The structure of 8-Bromo-1-Chloro-2-Fluoro-Naphthalene is particularly noteworthy. The bromine atom at the 8-position, the chlorine atom at the 1-position, and the fluorine atom at the 2-position create a highly substituted aromatic system. This substitution pattern not only influences the compound's physical properties, such as solubility and melting point, but also its chemical reactivity. The presence of multiple halogens allows for a wide array of chemical transformations, making it a valuable intermediate in synthetic chemistry.

In the context of pharmaceutical research, 8-Bromo-1-Chloro-2-Fluoro-Naphthalene has shown promise as a building block for the synthesis of novel bioactive compounds. Recent studies have explored its potential in the development of anticancer agents, antimicrobial compounds, and other therapeutic molecules. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited potent antitumor activity against various cancer cell lines. The bromine and chlorine substituents were found to enhance the lipophilicity and cellular uptake of the molecules, while the fluorine atom contributed to improved metabolic stability.

Materials science is another area where 8-Bromo-1-Chloro-2-Fluoro-Naphthalene has found applications. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The halogenated naphthalene structure can be tailored to achieve specific electronic characteristics, such as bandgap tuning and charge transport properties. Research in this field has shown that derivatives of this compound can improve device performance by enhancing charge carrier mobility and reducing energy losses.

From a synthetic chemistry perspective, 8-Bromo-1-Chloro-2-Fluoro-Naphthalene serves as an excellent starting material for a variety of synthetic routes. Its reactivity can be harnessed through various chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and electrophilic aromatic substitutions. These reactions enable the synthesis of complex molecules with high functional group diversity and structural complexity. For example, palladium-catalyzed cross-coupling reactions have been used to introduce additional functional groups onto the naphthalene ring, expanding its utility in organic synthesis.

The safety and handling of 8-Bromo-1-Chloro-2-Fluoro-Naphthalene are important considerations for researchers working with this compound. While it is not classified as a hazardous material or controlled substance, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas to minimize exposure to vapors or dust.

In conclusion, 8-Bromo-1-Chloro-2-Fluoro-Naphthalene (CAS No. 2387365-85-5) is a versatile compound with significant potential in pharmaceuticals, materials science, and synthetic chemistry. Its unique structure and reactivity make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.